Cas no 626-55-1 (3-Bromopyridine)

• Product Name: 3-Bromopyridine
• CAS No: 626-55-1
• MF: C₅H₄BrN
• MW: 157.9960
• MDL: MFCD00006373
• CID: 39210
• PubChem ID: 12286
• Update Time: 2026-02-28

3-Bromopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyridine
• 5-BROMO PYRIDINE
• 3-pyridyl bromide
• AURORA KA-875
• TIMTEC-BB SBB003998
• 3-bromo-pyridin
• 3-Bromopyridine 5-Bromo Pyridine
• 3-Bromopyridine (stabilized with Copper chip)
• Pyridine, 3-bromo-
• 3-bromo-pyridine
• 3-bromo pyridine
• 5-bromopyridine
• XMN8H2XE9H
• 3-Pyridylbromide
• NYPYPOZNGOXYSU-UHFFFAOYSA-N
• 3-bromopryidine
• 3-bromopyridin
• 5-bromo-pyridine
• 3-bromanylpyridine
• 3- Pyridyl bromide
• PubChem2571
• KSC173K9D
• PARAGOS 590023
• NSC39
• 3-Br​omopyridine
• DTXSID9060819
• Pyridine, 3bromo
• CHEBI:51575
• EINECS 210-952-0
• DTXCID1043417
• W-104971
• BP-13125
• UNII-XMN8H2XE9H
• DB-027636
• STK802249
• CS-0008362
• BBL027581
• 626-55-1
• NSC-3974
• BCP22223
• CX1091
• NSC3974
• PS-4257
• F0001-1682
• m-bromopyridine
• AKOS000119193
• 3-Pyridyl Bromide; NSC 3974; Pyridin-3-yl Bromide; m-Bromopyridine;
• B0651
• NSC 3974
• C5H4BrN
• STR04425
• NS00035120
• AB00739
• MFCD00006373
• AI3-17853
• PYRIDIN-3-YL BROMIDE
• EN300-19110
• DB-348461
• Q223057
• SCHEMBL6350
• 3-Bromopyridine, 99%

• MDL： MFCD00006373
• Inchi： 1S/C5H4BrN/c6-5-2-1-3-7-4-5/h1-4H
• InChI Key： NYPYPOZNGOXYSU-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C([H])C([H])=C1[H]
• BRN： 105880

Computed Properties

• Exact Mass: 156.95300
• Monoisotopic Mass: 156.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Yellow liquid. Sensitive to light.
• Density: 1.64 g/mL at 25 °C(lit.)
• Melting Point: -27°C
• Boiling Point: 178°C(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.571(lit.)
• Solubility: 31g/l
• Water Partition Coefficient: Soluble in water (31 g/L at 20°C).
• PSA: 12.89000
• LogP: 1.84410
• pka: 2.84(at 25℃)
• Sensitiveness: Sensitive to light
• Solubility: Soluble in ethanol and ether, slightly soluble in water.

3-Bromopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-36/37/38
• Safety Instruction： S26-S45-S38-S36/37/39-S28A-S16
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R10; R23/24/25; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromopyridine

Professional Introduction to 3-Bromopyridine (CAS No. 626-55-1)

3-Bromopyridine, with the chemical formula C₅H₅BrN, is a significant compound in the field of pharmaceuticals and agrochemicals. This heterocyclic aromatic brominated derivative of pyridine has garnered considerable attention due to its versatile applications in organic synthesis and medicinal chemistry. The CAS number 626-55-1 uniquely identifies this compound, underscoring its importance in industrial and research settings.

The structure of 3-Bromopyridine features a pyridine ring substituted with a bromine atom at the 3-position. This substitution pattern imparts unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 3-Bromopyridine has been extensively utilized in the development of novel pharmaceuticals. Its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs) has been well-documented. For instance, it serves as a key building block in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to undergo selective modifications has enabled researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.

Moreover, 3-Bromopyridine finds applications in agrochemical research. Its derivatives have been explored as intermediates in the synthesis of pesticides and herbicides, contributing to more efficient crop protection strategies. The compound’s stability under various conditions makes it an attractive candidate for formulations that require prolonged activity.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-Bromopyridine. Transition-metal-catalyzed reactions have opened new avenues for its derivatization, allowing for the rapid construction of complex heterocycles. These methods have been particularly useful in generating novel scaffolds with potential therapeutic benefits.

The pharmaceutical industry has also leveraged 3-Bromopyridine in the development of antiviral and antibacterial agents. Its incorporation into drug molecules has been shown to enhance binding affinity to biological targets, leading to more effective treatments. For example, derivatives of 3-Bromopyridine have been investigated as inhibitors of viral proteases, demonstrating promise in combating infectious diseases.

Another notable application is in materials science, where 3-Bromopyridine is used to synthesize organic semiconductors and ligands for catalytic systems. Its electronic properties make it suitable for developing materials that exhibit desirable optoelectronic characteristics. This interdisciplinary use underscores its broad utility beyond traditional chemical applications.

From a regulatory perspective, the handling and use of 3-Bromopyridine must adhere to stringent safety protocols. While it is not classified as a hazardous material under standard definitions, proper storage and handling are essential to prevent unintended reactions or exposure. Industrial facilities employing this compound typically implement robust safety measures to ensure worker protection and environmental compliance.

The future prospects for 3-Bromopyridine remain promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Innovations in synthetic chemistry continue to expand its applications, making it an indispensable tool for chemists and researchers worldwide.